N-(4-chlorobenzyl)-2-(2-chlorophenyl)acetamide
Overview
Description
Synthesis Analysis
The synthesis of N-(4-chlorobenzyl)-2-(2-chlorophenyl)acetamide-like compounds involves various chemical reactions, highlighting the versatility and complexity of acetamide derivatives' chemical synthesis. For instance, N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide was synthesized through reactions involving ethyl 2-(2-isopropylphenoxy) acetic acid and 2-diaminobenzene, demonstrating the intricate steps required for such chemical syntheses (Sharma et al., 2018).
Molecular Structure Analysis
The molecular structure of compounds similar to N-(4-chlorobenzyl)-2-(2-chlorophenyl)acetamide is characterized by specific orientations and interactions. For example, the chlorophenyl ring orientation and the presence of intermolecular interactions, such as C—H⋯O hydrogen bonds, play a crucial role in the crystal packing and overall molecular conformation of these compounds. This is evident in the structure of 2-Chloro-N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]acetamide, where molecules are linked through such interactions, forming chains in a zigzag manner (Saravanan et al., 2016).
Chemical Reactions and Properties
Chemical reactions involving N-(4-chlorobenzyl)-2-(2-chlorophenyl)acetamide-like compounds often lead to diverse molecular interactions and bonding patterns. These reactions contribute to the formation of complex structures with unique chemical properties. For instance, the synthesis of N-phenyl-2,2-di(4-chlorophenoxy)acetamide demonstrates the role of chemical reactions in achieving specific structural configurations and properties (Tao Jian-wei, 2009).
Physical Properties Analysis
The physical properties of N-(4-chlorobenzyl)-2-(2-chlorophenyl)acetamide derivatives, such as solubility, melting point, and crystal structure, are influenced by their molecular structure. For example, the analysis of 2-Chloro-N-(2,4-dinitrophenyl) acetamide reveals how crystal packing and intermolecular interactions affect its physical properties (Jansukra et al., 2021).
Mechanism of Action
Target of Action
The primary targets of 2-(2-chlorophenyl)-N-[(4-chlorophenyl)methyl]acetamide are currently unknown. The compound is a unique chemical provided by Sigma-Aldrich to early discovery researchers
Biochemical Pathways
Given the structural similarity to other chlorinated compounds, it might interfere with the isoprenoid pathway , but this is purely speculative and requires further investigation.
properties
IUPAC Name |
2-(2-chlorophenyl)-N-[(4-chlorophenyl)methyl]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13Cl2NO/c16-13-7-5-11(6-8-13)10-18-15(19)9-12-3-1-2-4-14(12)17/h1-8H,9-10H2,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCEUCXGNGYJNBK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CC(=O)NCC2=CC=C(C=C2)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13Cl2NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-chlorophenyl)-N-[(4-chlorophenyl)methyl]acetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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